N-Boc-(+/-)-3-amino-4-methylpenten

• IUPAC Name: tert-butyl N-(4-methylpent-1-en-3-yl)carbamate
• InChI: InChI=1S/C11H21NO2/c1-7-9(8(2)3)12-10(13)14-11(4,5)6/h7-9H,1H2,2-6H3,(H,12,13)
• InChI Key: FYAKQMYURJVFKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C=C)NC(=O)OC(C)(C)C
• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol

Description

“N-Boc-(+/-)-3-amino-4-methylpenten” is a compound that involves the use of a Boc-protected amino group. The Boc group, also known as tert-butyloxycarbonyl, is a protecting group used in organic synthesis. It is added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base. The Boc group is stable towards most nucleophiles and bases.

Synthesis Analysis

The synthesis of Boc-protected amines and amino acids is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O. Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used. An efficient and sustainable method for N-Boc protection has been reported in catalyst and solvent-free media under mild reaction conditions.

Molecular Structure Analysis

The molecular structure of “N-Boc-(+/-)-3-amino-4-methylpenten” involves the Boc group attached to the amine. The Boc group is stable towards most nucleophiles and bases. This stability allows for the protection of the amine during reactions.

Chemical Reactions Analysis

The Boc group can be cleaved under anhydrous acidic conditions with the production of tert-butyl cations. Scavengers such as thiophenol may prevent nucleophilic substrates from being alkylated. A green and eco-friendly route for the almost quantitative BOC protection of a large variety of aliphatic and aromatic amines, amino acids, and amino alcohols has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-Boc-(+/-)-3-amino-4-methylpenten” are largely determined by the Boc group. The Boc group is stable towards most nucleophiles and bases. It can be cleaved under anhydrous acidic conditions.

Scientific Research Applications

N-Boc Deprotection

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N-Boc Protection

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Green Chemistry

The N-Boc group has been used in the development of green chemistry. . .

Catalyst-Free Conditions

The N-Boc group has been used in catalyst-free conditions. . .

Chemoselective BOC Protection

The N-Boc group has been used in chemoselective BOC protection. .

Synthetic Organic Chemistry

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Mechanism of Action

Target of Action

The primary target of N-Boc-(+/-)-3-amino-4-methylpenten is the amine group in various biomolecules . The compound is used as a protecting agent for these amine groups, particularly in the field of peptide chemistry .

Mode of Action

N-Boc-(+/-)-3-amino-4-methylpenten interacts with its targets through a process known as N-Boc protection . This involves the reaction of the compound with a base and the anhydride Boc2O . The result is the formation of Boc-protected amines and amino acids, which are less reactive carbamates . This protection is chemoselective, meaning it selectively blocks the functional group of interest while minimizing competing reactions with other reactive functional groups .

Biochemical Pathways

The N-Boc protection process affects the biochemical pathways involving amines, amino acids, and peptides . By protecting these molecules, N-Boc-(+/-)-3-amino-4-methylpenten allows for their manipulation in complex polyfunctional molecules . This is particularly useful in peptide synthesis, where the compound helps prevent unwanted side reactions .

Pharmacokinetics

The pharmacokinetics of N-Boc-(+/-)-3-amino-4-methylpenten are largely determined by the conditions under which the N-Boc protection process is carried out . For instance, the use of a catalyst can lower the required reaction temperature . Moreover, the compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties can be influenced by factors such as the choice of solvent and the presence of auxiliary substances .

Result of Action

The primary result of N-Boc-(+/-)-3-amino-4-methylpenten’s action is the formation of Boc-protected amines and amino acids . These protected molecules are stable towards most nucleophiles and bases, making them less reactive and easier to manipulate in organic synthesis . Furthermore, the Boc group can be readily removed under a variety of conditions, allowing for the subsequent manipulation of the protected molecules .

Action Environment

The action of N-Boc-(+/-)-3-amino-4-methylpenten can be influenced by various environmental factors. For instance, the efficiency and selectivity of the N-Boc protection process can be enhanced under ultrasound irradiation and catalyst-free conditions . Additionally, the choice of solvent can have a significant impact on the compound’s action, efficacy, and stability .

Safety and Hazards

The safety data sheet for a similar compound, 4-(N-BOC-amino)phenylboronic acid, indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, to wash skin thoroughly after handling, to use only outdoors or in a well-ventilated area, and to wear protective gloves/eye protection/face protection.

Future Directions

Future directions for the use of Boc-protected amines like “N-Boc-(+/-)-3-amino-4-methylpenten” could involve further exploration of their synthesis and applications. For example, a review article highlights various aspects related to the synthesis, properties, and applications of products containing one or two Boc-groups resulting from dual protection of amines and amides. Another study describes an efficient and sustainable method for N-Boc protection.